5-[(4-ethoxyphenoxy)methyl]-N-(3-pyridinyl)-2-furancarboxamide

• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 5-[(4-ethoxyphenoxy)methyl]-N-pyridin-3-ylfuran-2-carboxamide
• InChI: InChI=1S/C19H18N2O4/c1-2-23-15-5-7-16(8-6-15)24-13-17-9-10-18(25-17)19(22)21-14-4-3-11-20-12-14/h3-12H,2,13H2,1H3,(H,21,22)
• InChI Key: MUJJOVYQYSVVTE-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)OCC2=CC=C(O2)C(=O)NC3=CN=CC=C3

Description

5-[(4-ethoxyphenoxy)methyl]-N-(3-pyridinyl)-2-furancarboxamide, also known as EPMF, is a chemical compound that has gained significant attention in the field of scientific research. This compound is synthesized through a complex process that involves several steps and has been found to have potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry.

Scientific Research Applications

Antiprotozoal Agents

Research has shown that compounds structurally related to 5-[(4-ethoxyphenoxy)methyl]-N-(3-pyridinyl)-2-furancarboxamide exhibit potent antiprotozoal properties. For example, 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine has demonstrated strong DNA affinities and substantial in vitro activity against protozoal pathogens like Trypanosoma brucei rhodesiense and Plasmodium falciparum, with some derivatives showing promising in vivo activity in mouse models (Ismail et al., 2004).

Anti-Inflammatory Agents

Compounds similar to 5-[(4-ethoxyphenoxy)methyl]-N-(3-pyridinyl)-2-furancarboxamide have been synthesized with the aim of exploring their potential as anti-inflammatory agents. Methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, with a structure related to the compound , was developed as part of research targeting novel anti-inflammatory molecules (Moloney, 2001).

Furan Ring Transformations

Studies on furan ring-containing compounds, such as 3-Amino-N-[2-(5-methyl-2-furyl)ethyl]thieno[2,3-b]pyridine-2-carboxamides, have led to the development of new fused heterocyclic systems. These transformations, including furan ring opening and recyclization, have contributed to the synthesis of novel compounds with potential pharmaceutical applications (Stroganova et al., 2016).

Anticonvulsant Enaminones

Research into compounds containing furan rings has also explored their use as anticonvulsant agents. For example, studies on methyl 4-[(4′-chloro-2′-pyridinyl)amino]-6-methyl-2-oxo-3-cyclohexen-1-carboxylate have provided insights into the structural requirements for effective anticonvulsant activity (Kubicki et al., 2000).

Serotonin Receptors in Alzheimer's Disease

The structure of 5-[(4-ethoxyphenoxy)methyl]-N-(3-pyridinyl)-2-furancarboxamide is closely related to compounds used in the study of serotonin receptors in Alzheimer's disease patients. Research using 4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide, a selective serotonin 1A molecular imaging probe, has provided valuable information on receptor densities in the brains of Alzheimer's disease patients (Kepe et al., 2006).